Cas no 1592494-78-4 (5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl-
• CAS No: 1592494-78-4
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5274621
• Update Time: 2025-10-28

5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl-

• Inchi： 1S/C11H16N2O3/c1-4-5-9(16-3)10-12-6-8(11(14)15)7(2)13-10/h6,9H,4-5H2,1-3H3,(H,14,15)
• InChI Key： DARKYBDNOVKMDR-UHFFFAOYSA-N
• SMILES： C1(C(OC)CCC)=NC=C(C(O)=O)C(C)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl-

5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl- (CAS No. 1592494-78-4): A Comprehensive Overview

5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl- (CAS No. 1592494-78-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl- is characterized by a pyrimidine ring substituted with a 2-(1-methoxybutyl) and a 4-methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The methoxybutyl substituent at the 2-position enhances the lipophilicity of the compound, potentially improving its cellular uptake and bioavailability. Meanwhile, the methyl group at the 4-position contributes to the overall stability and reactivity of the molecule.

Recent research has focused on elucidating the pharmacological properties of 5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl-. Studies have shown that this compound exhibits potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways. This makes it a promising candidate for the development of new antiviral therapeutics.

In addition to its antiviral properties, 5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl- has also demonstrated significant anticancer activity. Preclinical studies have reported that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. These findings suggest that 5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl- could be further explored as a potential anticancer agent.

The pharmacokinetic profile of 5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl- has been investigated in several animal models. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and shows good bioavailability. It is primarily metabolized in the liver through oxidative pathways and is excreted via both renal and biliary routes. These pharmacokinetic characteristics make it suitable for further development as an oral therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl- in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or drug interactions.

In conclusion, 5-Pyrimidinecarboxylic acid, 2-(1-methoxybutyl)-4-methyl- (CAS No. 1592494-78-4) represents a promising lead compound in the development of new therapeutics for viral infections and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound may pave the way for innovative treatments in these critical areas of medicine.